Cas no 17556-19-3 (7-chlorotetralin-2-one)

7-chlorotetralin-2-one structure
7-chlorotetralin-2-one structure
Product Name:7-chlorotetralin-2-one
CAS No:17556-19-3
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD04038575
CID:50789
PubChem ID:4065216
Update Time:2025-04-18

7-chlorotetralin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-2-tetralone
    • 7-Chloro-3,4-dihydro-1H-naphthalen-2-one
    • 7-Chloro-3,4-dihydronaphthalen-2(1H)-one
    • 7-chloro-1,2,3,4-tetrahydronaphthalene-2-one
    • 7-chloro-3,4-dihydro-2(1H)-naphthalenone
    • 5-Chloro-3,4-dihydronaphthalen-2(1H)-one
    • 5-Chloro-2-tetralone
    • 7-Chloro-2-tertralone
    • 7-chloro-1,2,3,4-tetrahydronaphthalen-2-one
    • 2(1H)-Naphthalenone, 7-chloro-3,4-dihydro-
    • PubChem18149
    • 7-Chlorotetralin-2-one
    • AMOT0672
    • CSIHHNSBJNDXNO-UHFFFAOYSA-N
    • 5867AD
    • FCH922603
    • OR12937
    • AB17122
    • AB0070947
    • 7-chloro-1,2,
    • A812095
    • AKOS006344273
    • CS-B0114
    • AS-30607
    • SCHEMBL3269917
    • 17556-19-3
    • AM9207
    • 7-chloro-1 pound not2 pound not3 pound not4-tetrahydronaphthalene-2-one
    • MFCD04038575
    • FT-0653549
    • DTXSID10398940
    • 7-chlorotetralin-2-one
    • MDL： MFCD04038575
    • Inchi： 1S/C10H9ClO/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1,3,5H,2,4,6H2
    • InChI Key： CSIHHNSBJNDXNO-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)CC(CC2)=O

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.248
  • Boiling Point: 304.6°Cat760mmHg
  • Flash Point: 145.2°C
  • Refractive Index: 1.6
  • PSA: 17.07000
  • LogP: 2.39780

7-chlorotetralin-2-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

7-chlorotetralin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219008544-1g
7-Chloro-2-tetralone
 17556-19-3 95%
1g
 296.01 USD 2021-06-15
Alichem
A219008544-5g
7-Chloro-2-tetralone
 17556-19-3 95%
5g
 915.96 USD 2021-06-15
Apollo Scientific
OR12937-250mg
7-Chloro-3,4-dihydro-1H-naphthalen-2-one
 17556-19-3
250mg
 £120.00 2025-02-19
Apollo Scientific
OR12937-1g
7-Chloro-3,4-dihydro-1H-naphthalen-2-one
 17556-19-3
1g
 £328.00 2025-02-19
Apollo Scientific
OR12937-5g
7-Chloro-3,4-dihydro-1H-naphthalen-2-one
 17556-19-3
5g
 £830.00 2024-07-24
TRC
C597988-10mg
7-Chloro-3,4-dihydro-1H-naphthalen-2-one
 17556-19-3
10mg
 $ 50.00 2022-06-06
TRC
C597988-50mg
7-Chloro-3,4-dihydro-1H-naphthalen-2-one
 17556-19-3
50mg
 $ 115.00 2022-06-06
TRC
C597988-100mg
7-Chloro-3,4-dihydro-1H-naphthalen-2-one
 17556-19-3
100mg
 $ 160.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C859661-1g
7-Chloro-3,4-Dihydro-1H-Naphthalen-2-One
 17556-19-3 ≥95%
1g
 925.20 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-1875-25g
7-CHLORO-3,4-DIHYDRO-1H-NAPHTHALEN-2-ONE
 17556-19-3 97%
25g
 $1500 2023-09-07

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